Cas no 360044-95-7 (2-Pyrrolidinone, 1-(3,5-dimethylphenyl)-)

• Product Name: 2-Pyrrolidinone, 1-(3,5-dimethylphenyl)-
• CAS No: 360044-95-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1474243
• PubChem ID: 847897
• Update Time: 2025-04-20

2-Pyrrolidinone, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(3,5-dimethylphenyl)-
• MLS000547206
• AKOS003293292
• HMS2397B23
• STK131607
• N-(3,5-dimethylphenyl)-2-pyrrolidinone
• 360044-95-7
• AO-080/42479749
• 1-(3,5-dimethylphenyl)pyrrolidin-2-one
• SY300721
• MFCD03196940
• 1-(3 5-Dimethylphenyl)-pyrrolidin-2-one
• CHEMBL1550815
• 1-(3,5-Dimethylphenyl)-pyrrolidin-2-one
• 1-(3,5-dimethylphenyl)-2-pyrrolidinone
• OQCOZQAALBYNRH-UHFFFAOYSA-N
• SCHEMBL4809458
• SMR000115433

• Inchi： 1S/C12H15NO/c1-9-6-10(2)8-11(7-9)13-5-3-4-12(13)14/h6-8H,3-5H2,1-2H3
• InChI Key： OQCOZQAALBYNRH-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines